5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(4-ethoxyphenyl)methylidene]-2-(2-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H16N2O3S/c1-2-23-13-9-7-12(8-10-13)11-16-17(22)20-18(24-16)19-14-5-3-4-6-15(14)21/h3-11,21H,2H2,1H3,(H,19,20,22)/b16-11-
• InChI Key: BYWAMBNNRJMQCX-WJDWOHSUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)NC(=NC3=CC=CC=C3O)S2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3O)S2
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one, also known as EHT 1864, is a small molecule inhibitor that has gained attention in scientific research due to its potential applications in cancer treatment and other diseases.

Scientific Research Applications

5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has been studied extensively for its potential applications in cancer treatment. It has been shown to inhibit the activity of Rho GTPases, which are involved in the regulation of cell migration, invasion, and metastasis. Inhibition of Rho GTPases by 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has been found to reduce the invasiveness of cancer cells and inhibit tumor growth in animal models. 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has also been studied for its potential applications in other diseases, such as cardiovascular disease and inflammation.

Mechanism of Action

5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 is a selective inhibitor of Rho GTPases, specifically targeting the RhoA and RhoC isoforms. Rho GTPases are molecular switches that regulate cytoskeletal dynamics, cell adhesion, and gene expression. They are activated by the binding of GTP and inactivated by the hydrolysis of GTP to GDP. 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 binds to the switch regions of RhoA and RhoC, preventing the exchange of GDP for GTP and inhibiting their activity. This leads to a decrease in cell migration, invasion, and metastasis.
Biochemical and Physiological Effects
5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has been shown to have a variety of biochemical and physiological effects in cell culture and animal models. It has been found to reduce the invasiveness of cancer cells, inhibit tumor growth, and promote apoptosis. 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has also been shown to reduce inflammation and oxidative stress in animal models of cardiovascular disease. In addition, 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has been found to have neuroprotective effects in animal models of Parkinson's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 is its selectivity for RhoA and RhoC isoforms, which allows for specific targeting of these proteins in cell culture and animal models. 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 has also been shown to have low toxicity and good pharmacokinetic properties in animal models. However, one limitation of 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 is its poor solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

For research include the development of more potent and selective inhibitors of Rho GTPases, investigation of the role of Rho GTPases in other diseases, and the use of 5-(4-ethoxybenzylidene)-2-[(2-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one 1864 in combination with other therapies.